Cas no 1256810-94-2 (4-Chloro-6-methylpyrido[3,2-D]pyrimidine)

• Product Name: 4-Chloro-6-methylpyrido[3,2-D]pyrimidine
• CAS No: 1256810-94-2
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD18250518
• CID: 5086681
• PubChem ID: 72213370
• Update Time: 2026-03-02

4-Chloro-6-methylpyrido[3,2-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-METHYLPYRIDO[3,2-D]PYRIMIDINE
• AB73150
• MFCD18250518
• SCHEMBL10092870
• CS-0528793
• BS-48114
• E86800
• 1256810-94-2
• 4-Chloro-6-methylpyrido[3,2-D]pyrimidine

• MDL： MFCD18250518
• Inchi： 1S/C8H6ClN3/c1-5-2-3-6-7(12-5)8(9)11-4-10-6/h2-4H,1H3
• InChI Key： OJYSJPPLHWIWMR-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=C(C)N=2)N=CN=1

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-Chloro-6-methylpyrido[3,2-D]pyrimidine

4-Chloro-6-methylpyrido[3,2-D]pyrimidine (CAS No. 1256810-94-2): A Comprehensive Overview of Its Properties and Applications

4-Chloro-6-methylpyrido[3,2-D]pyrimidine (CAS No. 1256810-94-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrido-pyrimidine core, serves as a versatile building block for the synthesis of various biologically active molecules. Its molecular structure and functional groups make it a valuable intermediate in the development of small-molecule inhibitors and therapeutic agents.

The growing interest in 4-Chloro-6-methylpyrido[3,2-D]pyrimidine is driven by its potential applications in targeting kinase enzymes, which play a critical role in cellular signaling pathways. Researchers are particularly focused on its utility in designing cancer therapeutics, as kinase dysregulation is a hallmark of many malignancies. Recent studies have explored its incorporation into drug discovery pipelines, highlighting its relevance in precision medicine and personalized treatment strategies.

From a synthetic perspective, CAS No. 1256810-94-2 offers several advantages. Its chloro and methyl substituents provide reactive sites for further functionalization, enabling the creation of diverse derivatives. This flexibility aligns with the current trend in combinatorial chemistry, where researchers seek to optimize structure-activity relationships (SAR) for enhanced efficacy and selectivity. The compound’s stability under various reaction conditions further underscores its practicality in high-throughput screening assays.

In the context of green chemistry, 4-Chloro-6-methylpyrido[3,2-D]pyrimidine has been evaluated for its compatibility with sustainable synthesis methods. Innovations such as catalytic C-H activation and microwave-assisted reactions have been employed to minimize waste and reduce energy consumption during its production. These advancements resonate with the global push toward environmentally friendly pharmaceutical manufacturing.

The compound’s physicochemical properties, including solubility, lipophilicity, and bioavailability, are critical factors in its adoption for drug development. Computational modeling tools, such as molecular docking and quantitative structure-property relationship (QSPR) analyses, have been leveraged to predict its behavior in biological systems. Such insights are invaluable for accelerating the lead optimization process and reducing attrition rates in clinical trials.

Beyond oncology, 4-Chloro-6-methylpyrido[3,2-D]pyrimidine has shown promise in addressing neurodegenerative diseases and inflammatory disorders. Its ability to modulate specific enzyme targets has sparked interest in repurposing it for multifactorial conditions like Alzheimer’s and rheumatoid arthritis. This aligns with the broader shift toward polypharmacology, where single compounds are designed to interact with multiple pathways.

In summary, 4-Chloro-6-methylpyrido[3,2-D]pyrimidine (CAS No. 1256810-94-2) represents a pivotal scaffold in modern drug discovery. Its chemical versatility, coupled with its potential to address unmet medical needs, positions it as a focal point for interdisciplinary research. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in biomedical science and therapeutic innovation.